1-(5-chloro-1,3-dihydro-2-benzofuran-1-yl)methanamine hydrochloride
Overview
Description
1-(5-Chloro-1,3-dihydro-2-benzofuran-1-yl)methanamine hydrochloride is a chemical compound with the molecular formula C9H10ClNO•HCl. It is known for its unique structure, which includes a benzofuran ring substituted with a chlorine atom and an amine group. This compound is of interest in various fields of scientific research due to its potential biological and chemical properties .
Preparation Methods
The synthesis of 1-(5-chloro-1,3-dihydro-2-benzofuran-1-yl)methanamine hydrochloride typically involves several steps:
Synthetic Routes: One common method involves the cyclization of o-hydroxyacetophenones under basic conditions to form the benzofuran ring.
Reaction Conditions: The reactions are usually carried out under controlled temperatures and pH levels to ensure the desired product is obtained with high purity.
Industrial Production Methods: On an industrial scale, the production of this compound may involve continuous flow reactors to maintain consistent reaction conditions and improve yield.
Chemical Reactions Analysis
1-(5-Chloro-1,3-dihydro-2-benzofuran-1-yl)methanamine hydrochloride undergoes various chemical reactions:
Oxidation: The compound can be oxidized to form corresponding oxides, often using reagents like potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a metal catalyst such as palladium on carbon.
Substitution: Nucleophilic substitution reactions can occur at the chlorine atom, where nucleophiles such as amines or thiols replace the chlorine.
Common Reagents and Conditions: Typical reagents include oxidizing agents like potassium permanganate, reducing agents like hydrogen gas, and nucleophiles like amines.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
Mechanism of Action
The mechanism of action of 1-(5-chloro-1,3-dihydro-2-benzofuran-1-yl)methanamine hydrochloride involves its interaction with specific molecular targets:
Comparison with Similar Compounds
1-(5-Chloro-1,3-dihydro-2-benzofuran-1-yl)methanamine hydrochloride can be compared with other similar compounds to highlight its uniqueness:
Properties
CAS No. |
2567502-90-1 |
|---|---|
Molecular Formula |
C9H11Cl2NO |
Molecular Weight |
220.1 |
Purity |
95 |
Origin of Product |
United States |
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